N-[2-(3-chlorophenyl)ethyl]-N'-(3-fluorophenyl)urea

• IUPAC Name: 1-[2-(3-chlorophenyl)ethyl]-3-(3-fluorophenyl)urea
• InChI: InChI=1S/C15H14ClFN2O/c16-12-4-1-3-11(9-12)7-8-18-15(20)19-14-6-2-5-13(17)10-14/h1-6,9-10H,7-8H2,(H2,18,19,20)
• InChI Key: WVIGJNKAKXJVAK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CCNC(=O)NC2=CC(=CC=C2)F
• Molecular Formula: C15H14ClFN2O
• Molecular Weight: 292.73 g/mol

Description

N-[2-(3-chlorophenyl)ethyl]-N'-(3-fluorophenyl)urea, commonly known as CEP-9722, is a small molecule inhibitor that has been extensively researched for its potential therapeutic applications. It belongs to the class of urea derivatives and has shown promising results in preclinical studies.

Mechanism of Action

CEP-9722 is a selective inhibitor of the protein kinase CK2, which plays a crucial role in various cellular processes, including cell proliferation and survival. By inhibiting CK2, CEP-9722 disrupts the signaling pathways that promote cancer cell growth and survival.
Biochemical and Physiological Effects:
CEP-9722 has been shown to induce cell cycle arrest and apoptosis in cancer cells. It also inhibits angiogenesis, the process by which new blood vessels are formed, which is essential for tumor growth. In addition, CEP-9722 has been found to enhance the efficacy of other chemotherapy drugs when used in combination.

Advantages and Limitations for Lab Experiments

One of the main advantages of CEP-9722 is its selectivity towards CK2, which reduces the risk of off-target effects. However, its potency and efficacy in vivo may be limited by its pharmacokinetic properties, such as poor solubility and bioavailability.

Future Directions

Future research on CEP-9722 could focus on improving its pharmacokinetic properties to enhance its efficacy in vivo. Studies could also investigate its potential use in combination with other chemotherapy drugs or immunotherapies. Furthermore, the role of CK2 in other diseases, such as neurodegenerative disorders, could be explored to identify additional therapeutic applications for CEP-9722.

Scientific Research Applications

CEP-9722 has been studied extensively for its potential use in the treatment of cancer. It has shown inhibitory effects on various cancer cell lines, including breast, lung, and colon cancer. Studies have also shown that CEP-9722 can induce apoptosis in cancer cells and inhibit tumor growth in animal models.